Cas no 301194-50-3 (1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione)

1-(3,5-Dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione is a heterocyclic compound featuring a pyrrolidinedione core substituted with a 3,5-dichlorophenyl group and a 4-phenylpiperazinyl moiety. This structure imparts potential biological activity, particularly in pharmaceutical and agrochemical research, due to the presence of electron-withdrawing chlorine atoms and the piperazine pharmacophore. The compound’s rigid framework and functional group arrangement may enhance binding affinity in target interactions, making it a candidate for further investigation in drug discovery. Its synthetic versatility allows for derivatization, enabling structure-activity relationship studies. Suitable for use in specialized organic synthesis, it offers researchers a scaffold for developing novel bioactive molecules.
1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione structure
301194-50-3 structure
Product Name:1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione
CAS No:301194-50-3
MF:C20H19Cl2N3O2
MW:404.289762735367
CID:5269900
Update Time:2026-03-09

1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione
    • Inchi: 1S/C20H19Cl2N3O2/c21-14-10-15(22)12-17(11-14)25-19(26)13-18(20(25)27)24-8-6-23(7-9-24)16-4-2-1-3-5-16/h1-5,10-12,18H,6-9,13H2
    • InChI Key: RJKHZYOKLQZSDZ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(Cl)=CC(Cl)=C2)C(=O)CC(N2CCN(C3=CC=CC=C3)CC2)C1=O

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Additional information on 1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione

Recent Advances in the Study of 1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione (CAS: 301194-50-3)

The compound 1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione (CAS: 301194-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidinedione core and substituted phenyl and piperazinyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione exhibits selective binding affinity to certain serotonin receptor subtypes, suggesting its potential utility in the treatment of neurological disorders such as depression and anxiety. The study employed advanced computational modeling techniques, including molecular docking and molecular dynamics simulations, to characterize the binding interactions at an atomic level.

In addition to its neurological applications, recent research has explored the compound's potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge in 2024 revealed that the compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cell lines. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These findings suggest that 301194-50-3 could serve as a promising scaffold for the development of novel anti-inflammatory drugs.

From a chemical perspective, recent advances in the synthesis and structural modification of 1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione have been reported. A 2024 paper in Organic & Biomolecular Chemistry described an optimized synthetic route that improves yield and purity while reducing environmental impact through the use of greener solvents and catalysts. The study also explored structure-activity relationships (SAR) by systematically modifying various functional groups, leading to the identification of several analogs with enhanced biological activity and improved pharmacokinetic profiles.

Pharmacokinetic studies have also made significant progress in understanding the compound's behavior in biological systems. Recent in vivo studies using rodent models have demonstrated favorable absorption and distribution characteristics, with particular attention to blood-brain barrier penetration. However, challenges remain in optimizing metabolic stability, as the compound shows relatively rapid clearance in some animal models. These findings highlight the need for further structural optimization to improve drug-like properties while maintaining therapeutic efficacy.

The safety profile of 301194-50-3 has been another focus of recent research. Toxicology studies conducted in 2023-2024 have shown that the compound exhibits a reasonable therapeutic window in preliminary animal models, with no significant organ toxicity observed at therapeutic doses. However, researchers have noted the need for more comprehensive safety assessments, including long-term toxicity studies and genotoxicity evaluations, before advancing to clinical trials.

Looking forward, the compound's potential extends beyond its current investigated applications. Computational predictions suggest possible activity against additional biological targets, including certain kinases and ion channels. These predictions, combined with the compound's demonstrated biological activities, position 1-(3,5-dichlorophenyl)-3-(4-phenyl-1-piperazinyl)-2,5-pyrrolidinedione as a versatile scaffold for future drug discovery efforts across multiple therapeutic areas.

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